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Compound of Interest

Compound Name:
(3-Methylpyridin-2-

yl)methanamine hydrochloride

Cat. No.: B591673 Get Quote

An In-depth Technical Guide to (3-Methylpyridin-
2-yl)methanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Methylpyridin-2-yl)methanamine hydrochloride is a substituted pyridine derivative that

has garnered interest within the scientific community, particularly in the fields of medicinal

chemistry and drug discovery. Its structural motif is recognized as a valuable building block in

the synthesis of more complex molecules, including those with potential therapeutic

applications. This technical guide provides a comprehensive overview of the chemical

structure, properties, synthesis, and known biological relevance of (3-Methylpyridin-2-
yl)methanamine hydrochloride, serving as a vital resource for researchers and developers in

the pharmaceutical and life sciences sectors.

Chemical Structure and Properties
The chemical identity of (3-Methylpyridin-2-yl)methanamine hydrochloride is defined by its

unique arrangement of a methyl-substituted pyridine ring linked to a methanamine group, which

is present as a hydrochloride salt. This structure imparts specific physicochemical

characteristics that are crucial for its handling, reactivity, and biological interactions.
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Chemical Structure:

2-Cyano-3-methylpyridine (3-Methylpyridin-2-yl)methanamine
Reduction (e.g., Catalytic Hydrogenation)

(3-Methylpyridin-2-yl)methanamine hydrochloride
Treatment with HCl

Drug Development Pathway

(3-Methylpyridin-2-yl)methanamine hydrochloride Pyridine-2-methylamine Derivatives
Synthetic Modification

MmpL3 Inhibition Disruption of Mycolic Acid Transport Antitubercular Activity
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yl)methanamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591673#chemical-structure-and-properties-of-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b591673?utm_src=pdf-body-img
https://www.benchchem.com/product/b591673#chemical-structure-and-properties-of-3-methylpyridin-2-yl-methanamine-hydrochloride
https://www.benchchem.com/product/b591673#chemical-structure-and-properties-of-3-methylpyridin-2-yl-methanamine-hydrochloride
https://www.benchchem.com/product/b591673#chemical-structure-and-properties-of-3-methylpyridin-2-yl-methanamine-hydrochloride
https://www.benchchem.com/product/b591673#chemical-structure-and-properties-of-3-methylpyridin-2-yl-methanamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b591673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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